Cas no 190774-48-2 (2-Bromo-4,6-difluorophenyl isocyanate)

2-Bromo-4,6-difluorophenyl isocyanate is a halogenated aromatic isocyanate used primarily as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity due to the electrophilic isocyanate group, enabling efficient formation of ureas, carbamates, and other derivatives. The bromo and difluoro substituents enhance its utility in cross-coupling reactions and further functionalization, offering precise control over molecular architecture. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty materials, where its structural motifs contribute to enhanced binding or stability. It is typically handled under inert conditions due to moisture sensitivity.
2-Bromo-4,6-difluorophenyl isocyanate structure
190774-48-2 structure
Product Name:2-Bromo-4,6-difluorophenyl isocyanate
CAS No:190774-48-2
MF:C7H2BrF2NO
MW:233.99768781662
MDL:MFCD00053836
CID:66391
PubChem ID:24870783
Update Time:2025-06-08

2-Bromo-4,6-difluorophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4,6-difluorophenyl isocyanate
    • 1-bromo-3,5-difluoro-2-isocyanatobenzene
    • arley Green
    • TIMTEC-BB SBB006642
    • 2-BROMO-4,6-DIFLUOROPHENYL ISOCYANATE, 9
    • 2-BROMO-4,6-DIFLUOROPHENYL ISOTHIOCYANATE
    • Benzene, 1-bromo-3,5-difluoro-2-isocyanato- (9CI)
    • 2-Bromo-4,6-difluorophenyl isocyanate,98%
    • 2-BROMO-4,6-DIFLUOROPHENYL ISOCYANATE 98%
    • 2-Bromo-4,6-difluorophenyl isocyanate, 98%
    • DTXSID60369862
    • SCHEMBL1020714
    • J-012315
    • A813432
    • 1-bromo-3,5-difluoro-2-isocyanato-benzene
    • AKOS009157992
    • 2-bromo-4,6-difluorophenylisocyanate
    • 190774-48-2
    • MDL： MFCD00053836
    • Inchi： 1S/C7H2BrF2NO/c8-5-1-4(9)2-6(10)7(5)11-3-12/h1-2H
    • InChI Key： NPRYGRLJCFTSBA-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C=C(C=1N=C=O)F)F

Computed Properties

  • Exact Mass: 232.92900
  • Monoisotopic Mass: 232.929
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.756 g/mL at 25 °C(lit.)
  • Boiling Point: 38 °C/0.2 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.542(lit.)
  • PSA: 29.43000
  • LogP: 2.69460
  • Solubility: Not available

2-Bromo-4,6-difluorophenyl isocyanate Security Information

2-Bromo-4,6-difluorophenyl isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Bromo-4,6-difluorophenyl isocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA04400-1g
2-Bromo-4,6-difluorophenylisocyanate
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 ¥998.0 2021-09-03
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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2-Bromo-4,6-difluorophenyl isocyanate
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Enamine
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 $657.0 2023-09-11

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